Cas no 2171694-56-5 (2-amino-3-(2-methylcyclopropyl)propanamide)

• Product Name: 2-amino-3-(2-methylcyclopropyl)propanamide
• CAS No: 2171694-56-5
• MF: C₇H₁₄N₂O
• MW: 142.198861598969
• CID: 6290340
• PubChem ID: 77543844
• Update Time: 2025-08-02

2-amino-3-(2-methylcyclopropyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-methylcyclopropyl)propanamide
• 2171694-56-5
• EN300-1300132

• Inchi： 1S/C7H14N2O/c1-4-2-5(4)3-6(8)7(9)10/h4-6H,2-3,8H2,1H3,(H2,9,10)
• InChI Key： RICMUMVQYAHNPK-UHFFFAOYSA-N
• SMILES： O=C(C(CC1CC1C)N)N

Computed Properties

• Exact Mass: 142.110613074g/mol
• Monoisotopic Mass: 142.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.1Ų

Additional information on 2-amino-3-(2-methylcyclopropyl)propanamide

Professional Introduction to Compound with CAS No. 2171694-56-5 and Product Name: 2-amino-3-(2-methylcyclopropyl)propanamide

The compound identified by the CAS number 2171694-56-5 and the product name 2-amino-3-(2-methylcyclopropyl)propanamide represents a significant area of interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and medicinal chemistry. The molecular structure of 2-amino-3-(2-methylcyclopropyl)propanamide incorporates a combination of functional groups that make it a versatile intermediate in the synthesis of more complex molecules, particularly those aimed at modulating biological pathways relevant to human health.

In recent years, the exploration of novel heterocyclic compounds has been a cornerstone in the development of innovative therapeutic agents. The presence of both amino and amide functionalities in 2-amino-3-(2-methylcyclopropyl)propanamide positions it as a valuable building block for constructing pharmacophores that can interact with biological targets in diverse ways. The cyclopropyl moiety, a notable feature of this compound, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This structural element has been increasingly utilized in the design of small-molecule inhibitors and agonists, contributing to advancements in treating various diseases.

One of the most compelling aspects of 2-amino-3-(2-methylcyclopropyl)propanamide is its potential role in the development of targeted therapies. Researchers have been investigating its derivatives as candidates for treating conditions such as inflammation, cancer, and neurodegenerative disorders. The amide bond, a key structural feature, is integral to many bioactive molecules due to its stability and ability to participate in hydrogen bonding interactions. These properties make 2-amino-3-(2-methylcyclopropyl)propanamide an attractive scaffold for further chemical modifications aimed at optimizing pharmacokinetic profiles and therapeutic efficacy.

The synthesis of 2-amino-3-(2-methylcyclopropyl)propanamide involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the 2-methylcyclopropyl group into the molecular structure requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic processes and green chemistry principles have enabled more efficient and sustainable routes to this compound, aligning with global efforts to minimize environmental impact while maximizing productivity.

Recent studies have demonstrated the utility of 2-amino-3-(2-methylcyclopropyl)propanamide in medicinal chemistry by serving as a precursor for more complex derivatives. For instance, modifications at the amino group have led to novel compounds with enhanced binding affinity to specific enzymes or receptors. Similarly, alterations around the cyclopropyl ring have resulted in analogs with improved solubility and bioavailability. These findings underscore the importance of structural diversity in drug design and highlight how compounds like 2171694-56-5 contribute to the broader landscape of therapeutic innovation.

The pharmacological evaluation of 2-amino-3-(2-methylcyclopropyl)propanamide has revealed promising results in preclinical models. Its ability to modulate key biological pathways suggests potential applications in treating a range of diseases without significant side effects. As research progresses, further exploration into its mechanism of action will be crucial for understanding how it interacts with cellular systems at a molecular level. This knowledge will not only guide future synthetic efforts but also inform clinical development strategies.

In conclusion, 2171694-56-5, with its product name 2-amino-3-(2-methylcyclopropyl)propanamide, represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable asset for researchers seeking to develop novel therapeutic agents. As scientific understanding continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs and improving patient outcomes worldwide.